
additive effects trichoderma bacillus tolclofos-
methyl combinations

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tolclofos-methyl

CAS No.: 57018-04-9

Cat. No.: S545544

Get Quote

Fungicide-BCA Compatibility

The table below summarizes key findings on how Trichoderma and Bacillus isolates interact with tolclofos-

methyl and other fungicides.

Biocontrol
Agent (BCA)

Fungicide Compatibility / Effect
Experimental
Context

Citation

Trichoderma
isolates

Tolclofos-methyl Compatible at low doses
(0.005-0.05 g ai/L); growth
less inhibited at these

concentrations than at higher
doses (0.125-1.5 g ai/L).

In vitro (agar plates) &

Greenhouse
(cucumber seeds

against Rhizoctonia
solani).

[1]

Bacillus
isolates

Tolclofos-methyl Highly compatible; growth
was not affected by any of

the six concentrations tested
(0.005 - 1.5 g ai/L).

In vitro (agar plates). [1]
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Biocontrol
Agent (BCA)

Fungicide Compatibility / Effect
Experimental
Context

Citation

Trichoderma
strains

Various (e.g.,

Thiophanate-
methyl,

Mancozeb)

Compatibility is fungicide-
specific. Some are
compatible, while others like

Carbendazim are highly
toxic.

In vitro (PDA medium

with fungicides).

[2] [3]

Bacillus
strains

Various Generally less impacted by
fungicides that target fungi-

specific cellular processes.

Scientific review. [4] [5]

Experimental Protocols

Here are detailed methodologies for the key experiments cited in the tables, which you can adapt for your

troubleshooting guides.

In Vitro Compatibility Assay

This protocol is used to test the inherent resistance of a BCA to a fungicide [4] [5] [3].

Step 1: Prepare Media Incorporate the fungicide (e.g., tolclofos-methyl) into sterilized Potato

Dextrose Agar (PDA) medium at the desired concentrations (e.g., 0.005, 0.05, 0.125, 0.25, 0.5, and 1.5

g active ingredient per liter) [1] [3]. Pour the media into Petri plates.

Step 2: Inoculate Inoculate the plates with a plug (e.g., 6 mm diameter) taken from the edge of a

growing colony of the BCA (Trichoderma or Bacillus) [3].

Step 3: Incubate and Measure Incubate the plates in the dark at 25°C. Measure the radial growth of

the BCA colony after set intervals (e.g., 2, 5, and 7 days) and compare it to growth on a control plate

without fungicide [1] [3].

The workflow for this protocol is as follows:
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Prepare PDA medium

Incorporate fungicide at various doses

Inoculate with BCA

Incubate at 25°C

Measure radial growth

Compare to control (no fungicide)

Click to download full resolution via product page

Greenhouse Efficacy Trial

This protocol validates the disease control capability of BCA-fungicide combinations under controlled

conditions [1].

Step 1: Treat Seeds Treat seeds (e.g., cucumber) with the BCAs (Trichoderma and/or Bacillus), either

alone or in combination. A common method is to coat seeds using a slurry containing the BCA and a

sticking agent like crude sugar [2] [1].

Step 2: Apply Fungicide Apply the compatible fungicide (e.g., tolclofos-methyl at 0.05 g ai/L) to the

soil or planting medium at the time of sowing [1].
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Step 3: Infect and Evaluate Inoculate the planting medium with the pathogen (e.g., Rhizoctonia

solani). Monitor disease incidence (e.g., damping-off) and plant survival over time to evaluate the

combined treatment's efficacy compared to individual treatments [1].

The workflow for this protocol is as follows:

Treat seeds with BCA(s)

Apply fungicide to soil at sowing

Inoculate with pathogen

Monitor disease & plant survival

Compare efficacy of treatments

Click to download full resolution via product page

Key Troubleshooting FAQs

What is the primary consideration when mixing Trichoderma with a fungicide? The most critical

factor is compatibility. Fungicides can inhibit or kill beneficial fungi like Trichoderma. Always

conduct in vitro compatibility tests before proceeding to greenhouse or field trials [4] [5] [3].

Can I tank-mix Trichoderma with tolclofos-methyl? The research indicates that this is possible only

at low concentrations of the fungicide. One study successfully combined them in a greenhouse seed

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.academia.edu/100244964/Application_of_selected_biological_control_agents_in_conjunction_with_tolclofos_methyl_for_the_control_of_damping_off_caused_by_Rhizoctonia_solani
https://www.smolecule.com/products/s545544?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC7762048/
https://www.mdpi.com/2076-2607/8/12/1930
https://www.mdpi.com/2309-608X/8/6/603
https://www.smolecule.com/products/s545544?utm_src=pdf-body
https://www.smolecule.com/products/s545544?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


treatment, but in vitro data shows that higher concentrations strongly inhibit Trichoderma growth. For

fungicides known to be toxic, applying them in alternation (with a 7-14 day separation) is a safer

strategy than tank-mixing [2] [1].

Why is Bacillus often more compatible with chemical fungicides? Many fungicides are designed to

target fungal-specific cellular components (e.g., chitin in cell walls). As Bacillus is a bacterium, it

lacks these targets, making it naturally more tolerant to a wider range of fungicides [4] [5]. This makes

it an excellent candidate for integrated combinations.

Our BCA and fungicide combination is not working. What could be wrong?

Check Compatibility: Re-confirm the inherent resistance of your specific BCA isolate to the
fungicide at the concentration used.

Review Application Timing & Method: Ensure the application method (seed treatment, soil
drench) allows both agents to be effective. Alternating applications rather than tank-mixing

might be necessary.
Assess Environmental Conditions: The success of BCAs, especially Trichoderma, depends

on factors like soil moisture (60-80% field capacity), temperature (optimal 20-30°C), and
organic matter content [2].

Need Custom Synthesis?
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To cite this document: Smolecule. [additive effects trichoderma bacillus tolclofos-methyl

combinations]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b545544#additive-effects-trichoderma-bacillus-tolclofos-methyl-

combinations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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